Lewis x Trisaccharide

Description

Lewis X trisaccharide, also known as Lewis X or Lex, is a human histo-blood group antigen . It plays a crucial role in cell-cell adhesion and acts as a tumor marker . Lewis X and related compounds also bind to selectins and act as anti-inflammatory agents . It is highly expressed in the outer membrane of parasites and can be used for immunology research .

Lewis X trisaccharide is a potent TH2 regulator and antagonizes Lipopolysaccharide (LPS)-induced IL-12 immune expression . In vitro studies show that Lewis X trisaccharide decreases nuclear NF-κB concentration in mice bone marrow-derived dendritic cells (BDDCs) . Additionally, Lewis X trisaccharide-containing glycoconjugates stimulate B cells to proliferate and produce factors that down-regulate the TH1 immune response and up-regulate the TH2 immune response . In vivo studies in mice have shown that Lewis X trisaccharide regulates IgE/TH2 responses and selectively increases IgE and IgG1 responses .

A similar compound is Lewis A trisaccharide, which has the molecular formula C20H35NO15 and a molecular weight of 529.5 g/mol . Synonyms for Lewis A trisaccharide include Lea tri and Lea trisaccharide . Another related compound is Lewis X trisaccharide 3′-sulfate, also known as Lex-sulfate sodium salt .

• CAS No.: 71208-06-5
• Product Name: Lewis x Trisaccharide
• Molecular Formula: C20H35NO15
• Molecular Weight: 529.5 g/mol
• IUPAC Name: N-[(2R,3R,4R,5R)-5,6-dihydroxy-1-oxo-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-2-yl]acetamide
• Standard InChI: InChI=1S/C20H35NO15/c1-6-11(27)13(29)15(31)19(33-6)35-17(8(3-22)21-7(2)25)18(9(26)4-23)36-20-16(32)14(30)12(28)10(5-24)34-20/h3,6,8-20,23-24,26-32H,4-5H2,1-2H3,(H,21,25)/t6-,8-,9+,10+,11+,12-,13+,14-,15-,16+,17+,18+,19-,20-/m0/s1
• Standard InChIKey: ZAFUNKXZZPSTLA-MBKDEEHCSA-N
• SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O
• Synonyms: 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-4-O-(b-D-galactopyranosyl)-D-_x000B_glucopyranose, Gal1-b-4[Fuc1-α-3]GlcNAc
• PubChem Compound: 3035680
• Last Modified: Apr 15 2024